Cas no 1806373-35-2 (1-(3-Bromo-4-cyanophenyl)propan-2-one)

• Product Name: 1-(3-Bromo-4-cyanophenyl)propan-2-one
• CAS No: 1806373-35-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4978447
• Update Time: 2025-06-14

1-(3-Bromo-4-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-cyanophenyl)propan-2-one

• Inchi： 1S/C10H8BrNO/c1-7(13)4-8-2-3-9(6-12)10(11)5-8/h2-3,5H,4H2,1H3
• InChI Key： XEBAJCLWUFODNB-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 40.9

Additional information on 1-(3-Bromo-4-cyanophenyl)propan-2-one

Comprehensive Overview of 1-(3-Bromo-4-cyanophenyl)propan-2-one (CAS No. 1806373-35-2): Properties, Applications, and Industry Insights

1-(3-Bromo-4-cyanophenyl)propan-2-one (CAS No. 1806373-35-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This bromo-cyano substituted ketone derivative features a unique molecular structure combining a propan-2-one backbone with aromatic bromine and cyano functional groups, making it valuable for synthesizing complex molecules. Its chemical formula C10H8BrNO and molecular weight of 238.08 g/mol position it as a versatile intermediate in modern synthetic chemistry.

Recent trends in drug discovery and material science have increased demand for halogenated aromatic compounds like this 3-bromo-4-cyanophenyl derivative. Researchers particularly value its dual functionality – the bromine atom enables cross-coupling reactions (such as Suzuki or Buchwald-Hartwig), while the cyano group offers pathways for further derivatization. These properties make it ideal for creating biologically active molecules, with potential applications in developing kinase inhibitors and antimicrobial agents.

The compound's synthetic utility extends to organic electronics, where its electron-withdrawing groups contribute to tuning material properties. In pharmaceutical intermediates manufacturing, its stability under various reaction conditions makes it preferable for multi-step syntheses. Current studies explore its use in fluorescence probes and coordination chemistry, leveraging the bromine substituent for metal complex formation.

From a market perspective, the global demand for functionalized aromatic ketones is projected to grow at 6.2% CAGR (2023-2030), driven by biopharmaceutical innovation and green chemistry initiatives. Manufacturers are optimizing scalable synthesis routes for 1-(3-Bromo-4-cyanophenyl)propan-2-one to meet quality standards while minimizing environmental impact. Analytical techniques like HPLC purity testing and crystallization optimization ensure batch-to-batch consistency for research applications.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for nitrile-containing substances. Proper personal protective equipment (PPE) including nitrile gloves and ventilation is recommended during synthesis or purification. The compound's storage stability exceeds 24 months when kept in amber glass under inert atmosphere at 2-8°C, as confirmed by accelerated stability studies.

Emerging applications in catalysis research utilize this compound as a ligand precursor for transition metal complexes. Its structure-activity relationship (SAR) studies contribute to medicinal chemistry databases, particularly for central nervous system (CNS) drug candidates. The crystallographic data available for related analogs assists computational chemists in molecular docking simulations.

For researchers sourcing CAS 1806373-35-2, key specifications include ≥98% purity (by GC-MS analysis), residual solvent levels below ICH guidelines, and certificate of analysis with full spectroscopic characterization (1H/13C NMR, IR, UV-Vis). Custom synthesis services now offer isotope-labeled versions (13C/15N) for metabolic studies, expanding its utility in mechanistic investigations.

The compound's patent landscape shows increasing inclusion in heterocyclic compound synthesis methods, particularly for fused ring systems with potential therapeutic applications. Recent publications highlight its role in constructing chiral auxiliaries and asymmetric synthesis platforms. These developments align with industry needs for structurally diverse building blocks in combinatorial chemistry.

Future research directions may explore its photophysical properties for OLED materials development or investigate bioconjugation techniques using its reactive sites. The compound's structure-property relationships continue to interest computational chemists developing QSAR models for molecular design applications across multiple disciplines.